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Compound of Interest

Compound Name: SR12343

Cat. No.: B3025790 Get Quote

Technical Support Center: SR12343
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers using the investigational IKK/NF-κB inhibitor, SR12343, in mouse

models. The following information is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for SR12343?

SR12343 is a small molecule inhibitor of the IκB kinase (IKK) complex, which is a key regulator

of the NF-κB signaling pathway. It functions as a mimetic of the NEMO-binding domain (NBD),

disrupting the interaction between IKKβ and NEMO (NF-κB essential modulator). This

disruption prevents the phosphorylation and subsequent degradation of IκBα, thereby

sequestering NF-κB in the cytoplasm and inhibiting its translocation to the nucleus to activate

pro-inflammatory and other target genes.
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To cite this document: BenchChem. [Adjusting SR12343 dosage for different mouse strains].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025790#adjusting-sr12343-dosage-for-different-
mouse-strains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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